Cas no 2228590-23-4 ({1-4-(methoxymethyl)phenylcyclobutyl}methanol)

• Product Name: {1-4-(methoxymethyl)phenylcyclobutyl}methanol
• CAS No: 2228590-23-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5931683
• PubChem ID: 165765773
• Update Time: 2025-10-29

{1-4-(methoxymethyl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(methoxymethyl)phenylcyclobutyl}methanol
• 2228590-23-4
• EN300-1772081
• {1-[4-(methoxymethyl)phenyl]cyclobutyl}methanol

• Inchi： 1S/C13H18O2/c1-15-9-11-3-5-12(6-4-11)13(10-14)7-2-8-13/h3-6,14H,2,7-10H2,1H3
• InChI Key： BBBRXQVUVQWISQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(COC)=CC=2)CCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-4-(methoxymethyl)phenylcyclobutyl}methanol

Chemical Profile of {1-4-(methoxymethyl)phenylcyclobutyl}methanol (CAS No. 2228590-23-4)

{1-4-(methoxymethyl)phenylcyclobutyl}methanol (CAS No. 2228590-23-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a phenyl ring with a cyclobutyl moiety, further modified by a methoxymethyl group at the para position. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural composition of this compound is pivotal in determining its chemical properties and potential biological activities. The presence of the cyclobutyl group introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. On the other hand, the methoxymethyl substituent at the phenyl ring enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. These attributes are particularly relevant in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of {1-4-(methoxymethyl)phenylcyclobutyl}methanol with greater accuracy. Studies have shown that this compound exhibits moderate affinity for certain enzyme targets, making it a viable scaffold for developing inhibitors or modulators. For instance, preliminary docking studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. Such interactions could pave the way for novel therapeutic strategies targeting chronic inflammatory conditions.

In addition to its potential as an enzyme modulator, {1-4-(methoxymethyl)phenylcyclobutyl}methanol has also been explored for its pharmacokinetic advantages. The combination of lipophilic and hydrophilic elements in its structure contributes to balanced solubility properties, which are critical for drug formulation and delivery. Recent research has highlighted the importance of solubility in enhancing drug absorption and reducing toxicity. By optimizing solubility through structural modifications, compounds like {1-4-(methoxymethyl)phenylcyclobutyl}methanol could offer improved therapeutic outcomes.

The synthesis of {1-4-(methoxymethyl)phenylcyclobutyl}methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity and consistency. The development of robust synthetic routes is crucial for scaling up production and facilitating further research applications.

Industrial applications of {1-4-(methoxymethyl)phenylcyclobutyl}methanol are currently being explored in collaboration with pharmaceutical companies and research institutions. Its unique structural features make it a versatile building block for more complex molecules, including potential drug candidates. The compound’s ability to undergo further functionalization allows chemists to tailor its properties for specific therapeutic needs. This flexibility underscores its significance as a precursor in medicinal chemistry innovation.

Future research directions for {1-4-(methoxymethyl)phenylcyclobutyl}methanol include investigating its interactions with biological targets at a deeper level. High-throughput screening techniques combined with mass spectrometry have enabled rapid identification of potential binding partners and mechanisms of action. Such studies could uncover novel therapeutic applications beyond initial hypotheses. Additionally, exploring derivatives of this compound may reveal enhanced biological activities or improved pharmacokinetic profiles.

The role of computational tools in understanding the behavior of {1-4-(methoxymethyl)phenylcyclobutyl}methanol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound behaves within biological systems. These simulations help predict binding affinities, metabolic stability, and potential side effects before experimental validation is necessary. Such predictive capabilities significantly reduce the time and cost associated with drug discovery processes.

Ethical considerations in pharmaceutical research also play a critical role when working with compounds like {1-4-(methoxymethyl)phenylcyclobutyl}methanol. Ensuring responsible synthesis practices, environmental safety, and equitable access to potential therapies are paramount goals. Collaborative efforts between academia and industry are essential to address these challenges effectively. By fostering open communication and shared resources, the scientific community can accelerate innovation while maintaining high ethical standards.

In conclusion, {1-4-(methoxymethyl)phenylcyclobutyl}methanol (CAS No. 2228590-23-4) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structure offers potential benefits in drug design, including improved pharmacokinetics and targeted biological interactions. As research continues to uncover new possibilities for this molecule, it holds promise for contributing to advancements in therapeutic development across various medical fields.